[(2,2-Difluoro-1-methylcyclohexyl)methyl](methyl)amine hydrochloride

Specification

• CAS No.: 2098116-10-8
• Molecular Formula: C9H18ClF2N
• Molecular Weight: 213.69 g/mol
• IUPAC Name: 1-(2,2-difluoro-1-methylcyclohexyl)-N-methylmethanamine;hydrochloride
• Standard InChI: InChI=1S/C9H17F2N.ClH/c1-8(7-12-2)5-3-4-6-9(8,10)11;/h12H,3-7H2,1-2H3;1H
• Standard InChI Key: NUTAHZMPKCYFNF-UHFFFAOYSA-N
• SMILES: CC1(CCCCC1(F)F)CNC.Cl
• Canonical SMILES: CC1(CCCCC1(F)F)CNC.Cl

Introduction

[Introduction to (2,2-Difluoro-1-methylcyclohexyl)methylamine Hydrochloride](pplx://action/followup)

(2,2-Difluoro-1-methylcyclohexyl)methylamine hydrochloride is a specialized chemical compound that belongs to the category of aliphatic amines. This compound is characterized by its unique structural features, which include a cyclohexyl ring substituted with two fluorine atoms and a methyl group, along with a methanamine functional group. The introduction of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it a candidate of interest in medicinal chemistry and pharmacology.

Synthesis and Preparation

The synthesis of (2,2-Difluoro-1-methylcyclohexyl)methylamine hydrochloride typically involves several key steps, starting from cyclohexene or cyclohexane derivatives. The process includes fluorination reactions to introduce the difluoromethyl group, followed by the formation of the amine functional group. The synthesis requires careful control of reaction conditions to ensure high yields and purity of the final product.

Potential Applications

This compound has potential applications in drug development due to its unique structural features and enhanced metabolic stability. The fluorine atoms contribute to increased lipophilicity, which can improve the compound's ability to cross biological membranes, making it a promising lead compound for targeting specific biological pathways.

Safety and Hazards

Like many chemical compounds, (2,2-Difluoro-1-methylcyclohexyl)methylamine hydrochloride poses certain hazards. It is classified as a skin and eye irritant and may cause respiratory irritation. Handling requires appropriate protective equipment and adherence to safety protocols.

Hazard Classification	Description
Skin Irritation	Causes skin irritation (H315)
Eye Irritation	Causes serious eye irritation (H319)
Respiratory Irritation	May cause respiratory irritation (H335)

Research Findings and Future Directions

Research on (2,2-Difluoro-1-methylcyclohexyl)methylamine hydrochloride is ongoing, with a focus on its pharmacological properties and potential therapeutic applications. The compound's unique structure suggests it could interact with specific biological targets, offering opportunities for drug development in areas such as neurology or oncology.